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Compound of Interest

Compound Name: 2-Oxo Ticlopidine-d4

Cat. No.: B12418379 Get Quote

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals handling 2-Oxo Ticlopidine-d4. The following procedures are

designed to ensure the safe handling, storage, and disposal of this compound, minimizing risk

and ensuring the integrity of experimental work.

Chemical and Physical Properties

Property Value Source

Chemical Name 2-Oxo Ticlopidine-d4 [1]

CAS Number 1276575-37-1 [1]

Molecular Formula C14H10D4ClNOS [1]

Molecular Weight 283.81 g/mol [1]

Appearance Solid [2]

Storage Conditions 2-8°C Refrigerator [1]

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 2-Oxo Ticlopidine-d4 is not readily available, the

SDS for the parent compound, Ticlopidine Hydrochloride, indicates that it is harmful if
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swallowed and can cause serious eye damage.[2] As 2-Oxo Ticlopidine-d4 is a metabolite of

Ticlopidine, it should be handled with similar precautions. It is an active pharmaceutical

ingredient (API) and requires appropriate PPE to prevent exposure.[3][4]

Recommended Personal Protective Equipment

PPE Item Specification Rationale

Gloves
Nitrile or other chemical-

resistant gloves.
To prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles.

To protect eyes from splashes

or airborne particles.

Lab Coat Standard laboratory coat.
To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be required for

handling large quantities or if

dust is generated.

To prevent inhalation of the

compound.

Experimental Workflow for Handling 2-Oxo
Ticlopidine-d4
The following diagram outlines the standard procedure for handling 2-Oxo Ticlopidine-d4 in a

laboratory setting, from receiving the compound to its final disposal.
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Receiving and Storage

Experiment Preparation

Experimental Use

Waste Disposal

Receive Compound

Inspect for Damage

Store at 2-8°C

Don Appropriate PPE

Prepare Workstation in Ventilated Hood

Weigh Compound

Dissolve in Appropriate Solvent

Conduct Experiment

Record Data

Segregate Chemical Waste

Label Waste Container

Dispose According to Institutional Guidelines

Click to download full resolution via product page

Caption: Workflow for handling 2-Oxo Ticlopidine-d4.
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Detailed Experimental Protocols
Receiving and Storage:

Upon receipt, visually inspect the packaging for any signs of damage or leakage.

Verify that the compound name and CAS number on the label match the order.

Store the compound in a refrigerator at 2-8°C as recommended.[1]

Handling and Preparation:

Always wear the appropriate personal protective equipment (PPE) as outlined in the table

above.[5]

Conduct all handling of the solid compound within a certified chemical fume hood or other

ventilated enclosure to minimize inhalation risk.

To avoid isotopic contamination and moisture absorption, handle the deuterated compound

under an inert atmosphere, such as dry nitrogen or argon, if possible.[6]

Use clean, dry glassware and spatulas to handle the compound.

When preparing solutions, add the solvent to the solid slowly to avoid splashing.

Disposal Plan:

All waste materials, including empty containers, contaminated PPE, and unused compound,

must be disposed of as hazardous chemical waste.

Segregate the waste into appropriate, clearly labeled containers.

Follow all local, state, and federal regulations for the disposal of chemical waste. Do not

dispose of this compound down the drain or in the regular trash.

By adhering to these guidelines, researchers can safely handle 2-Oxo Ticlopidine-d4 while

maintaining the integrity of their research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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